N'-[(1-ethylcyclopropyl)methyl]piperidine-1-carboximidamide;hydroiodide

• IUPAC Name: N'-[(1-ethylcyclopropyl)methyl]piperidine-1-carboximidamide;hydroiodide
• InChI: InChI=1S/C12H23N3.HI/c1-2-12(6-7-12)10-14-11(13)15-8-4-3-5-9-15;/h2-10H2,1H3,(H2,13,14);1H
• InChI Key: NCEIRDZWZUTJBU-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC1)CN=C(N)N2CCCCC2.I
• Molecular Formula: C12H24IN3
• Molecular Weight: 337.24 g/mol

Description

N'-[(1-ethylcyclopropyl)methyl]piperidine-1-carboximidamide;hydroiodide, also known as ECI, is a chemical compound that has been extensively studied for its potential pharmacological properties. ECI belongs to the class of piperidine carboximidamides and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of N'-[(1-ethylcyclopropyl)methyl]piperidine-1-carboximidamide;hydroiodide is not yet fully understood. However, it is believed that this compound acts on the central nervous system by modulating the activity of certain neurotransmitters, including dopamine, serotonin, and norepinephrine. This compound has also been shown to bind to specific receptors in the brain, including the mu-opioid receptor and the sigma receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. The compound has been shown to reduce pain and inflammation in animal models. This compound has also been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells. Additionally, this compound has been shown to have antidepressant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(1-ethylcyclopropyl)methyl]piperidine-1-carboximidamide;hydroiodide in lab experiments is its potential pharmacological properties. The compound has shown promising results in various scientific research applications, including its use as an analgesic, anti-inflammatory, and anti-cancer agent. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for the study of N'-[(1-ethylcyclopropyl)methyl]piperidine-1-carboximidamide;hydroiodide. One area of research could focus on the development of new analogs of this compound with improved pharmacological properties. Another area of research could focus on the potential use of this compound in treating addiction and depression. Further studies are also needed to determine the safety and efficacy of this compound in humans. Overall, the study of this compound has the potential to lead to the development of new drugs for a range of medical conditions.

Synthesis Methods

N'-[(1-ethylcyclopropyl)methyl]piperidine-1-carboximidamide;hydroiodide can be synthesized by reacting 1-ethylcyclopropylmethylamine with piperidine-1-carboximidamide and hydroiodic acid. The reaction takes place under specific conditions, including temperature, pressure, and time. The resulting product is a white crystalline powder that is soluble in water and other polar solvents.

Scientific Research Applications

N'-[(1-ethylcyclopropyl)methyl]piperidine-1-carboximidamide;hydroiodide has been extensively studied for its potential pharmacological properties. The compound has shown promising results in various scientific research applications, including its use as an analgesic, anti-inflammatory, and anti-cancer agent. This compound has also been studied for its potential use in treating addiction and depression.